Cas no 153594-47-9 (Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis-)

Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis- structure
153594-47-9 structure
Product Name:Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis-
CAS No:153594-47-9
MF:C22H18O4
MW:346.375926494598
CID:1327594
PubChem ID:11688799
Update Time:2025-04-20

Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4,4'-[1,2-phenylenebis(methyleneoxy)]bis-
    • 4-[[2-[(4-formylphenoxy)methyl]phenyl]methoxy]benzaldehyde
    • DTXSID70470670
    • 153594-47-9
    • Inchi: 1S/C22H18O4/c23-13-17-5-9-21(10-6-17)25-15-19-3-1-2-4-20(19)16-26-22-11-7-18(14-24)8-12-22/h1-14H,15-16H2
    • InChI Key: HMHVEMFGOISTKV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)CC1=CC=CC=C1COC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 346.12054
  • Monoisotopic Mass: 346.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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